1-methyl-7-nitro-4,5-dihydro-3,1-benzoxazepin-2(1H)-one
Cat. No. B8360257
M. Wt: 222.20 g/mol
InChI Key: JHZDUZIIAVWKIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][c:7]2[c:8]([cH:16]1)[CH2:9][CH2:10][O:11][C:12](=[O:15])[N:13]2[CH3:14]>>[NH2:1][c:4]1[cH:5][cH:6][c:7]2[c:8]([cH:16]1)[CH2:9][CH2:10][O:11][C:12](=[O:15])[N:13]2[CH3:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN1C(=O)OCCc2cc([N+](=O)[O-])ccc21
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1C(=O)OCCc2cc(N)ccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
